Cas no 1196047-84-3 (Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate)

Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate structure
1196047-84-3 structure
Product Name:Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate
CAS No:1196047-84-3
MF:C12H10F3NO2
MW:257.208513736725
CID:2119020
Update Time:2023-08-04

Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate
    • 1H-Indole-7-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
    • Inchi: 1S/C12H10F3NO2/c1-2-18-11(17)9-6-8(12(13,14)15)5-7-3-4-16-10(7)9/h3-6,16H,2H2,1H3
    • InChI Key: BLUWAHPHPXGBIX-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)OCC)C2=C(C=CN2)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Topological Polar Surface Area: 42.1
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.